Cas no 896335-46-9 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide
• CAS No: 896335-46-9
• MF: C₂₄H₃₀N₄O₄
• MW: 438.519405841827
• CID: 5946812
• PubChem ID: 18574652
• Update Time: 2025-07-09

N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide
• N'-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N-[(4-methylphenyl)methyl]oxamide
• F2573-0008
• 896335-46-9
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-[(4-methylphenyl)methyl]ethanediamide
• AKOS024661443
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(4-methylbenzyl)oxalamide

• Inchi： 1S/C24H30N4O4/c1-17-3-5-18(6-4-17)14-25-23(29)24(30)26-15-20(28-11-9-27(2)10-12-28)19-7-8-21-22(13-19)32-16-31-21/h3-8,13,20H,9-12,14-16H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key： QTGHIIINIARRPK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)C(NCC(C1=CC=C2OCOC2=C1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 438.22670545g/mol
• Monoisotopic Mass: 438.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide

Comprehensive Analysis of N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide (CAS No. 896335-46-9)

The compound N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide, identified by its CAS No. 896335-46-9, is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzodioxole moiety and a methylpiperazine group makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential interactions with neurotransmitter systems, which could pave the way for novel treatments in neurology and psychiatry.

In recent years, the demand for innovative compounds like N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide has surged, driven by advancements in drug discovery and precision medicine. This molecule's structural features align with current trends in targeted therapy, where specificity and efficacy are paramount. Its CAS No. 896335-46-9 is frequently searched in academic databases, reflecting its relevance in ongoing studies.

One of the most intriguing aspects of this compound is its potential role in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. GPCRs are critical in cellular signaling, and molecules like N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide could offer new insights into their regulation. This aligns with the growing interest in personalized medicine, where understanding molecular interactions is key to developing tailored treatments.

From a synthetic chemistry perspective, the preparation of N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide involves sophisticated techniques such as multi-step organic synthesis and catalytic amidation. These methods are often discussed in forums and research papers, highlighting the compound's complexity and the expertise required for its production. The CAS No. 896335-46-9 serves as a crucial identifier for researchers seeking detailed synthetic protocols.

Another area of interest is the compound's potential applications in neurodegenerative disease research. With the global rise in conditions like Alzheimer's and Parkinson's, molecules that can cross the blood-brain barrier and interact with neural pathways are highly sought after. The benzodioxole and methylpiperazine components of this compound may contribute to its ability to penetrate the central nervous system, making it a valuable tool for neuroscientists.

In addition to its therapeutic potential, N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide is also studied for its pharmacokinetic properties. Understanding its absorption, distribution, metabolism, and excretion (ADME) is essential for optimizing its use in clinical settings. This aligns with the broader trend of computational drug design, where in silico models are used to predict compound behavior before laboratory testing.

The compound's CAS No. 896335-46-9 is often associated with queries about its safety profile and toxicity. While preliminary studies suggest a favorable safety margin, comprehensive toxicological assessments are ongoing. This is particularly relevant given the increasing regulatory scrutiny on new chemical entities in the pharmaceutical industry.

Finally, the versatility of N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide extends to its potential use in diagnostic imaging. Its structural features could be leveraged to develop radiolabeled analogs for positron emission tomography (PET) scans, a cutting-edge technique in medical imaging. This application is especially timely, as non-invasive diagnostic tools are becoming increasingly important in modern healthcare.